N-[3-(acetylamino)phenyl]-3-(4-isopropylphenyl)propanamide

• IUPAC Name: N-(3-acetamidophenyl)-3-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C20H24N2O2/c1-14(2)17-10-7-16(8-11-17)9-12-20(24)22-19-6-4-5-18(13-19)21-15(3)23/h4-8,10-11,13-14H,9,12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: FMMASKVSGZYCPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CCC(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-[3-(acetylamino)phenyl]-3-(4-isopropylphenyl)propanamide, commonly known as N-phenyl-3-(4-isopropylphenyl)propanamide or NPP, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 297.4 g/mol. NPP has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of NPP is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. NPP is also believed to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of various cellular processes, including inflammation and cell growth.
Biochemical and Physiological Effects
NPP has been shown to exhibit analgesic and anti-inflammatory effects in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, NPP has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPP is its relatively simple synthesis method, which makes it easily accessible for researchers. Additionally, NPP has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain-relieving drugs. However, one of the limitations of NPP is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on NPP. One area of interest is the development of new NPP derivatives with improved pharmacological properties. Another area of interest is the investigation of the molecular mechanisms underlying the anti-inflammatory and anticancer effects of NPP. Additionally, further studies are needed to determine the safety and efficacy of NPP in humans.

Scientific Research Applications

NPP has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain-relieving drugs. NPP has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.